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Compound of Interest

Compound Name: 2-Chloro-4-methyl-5-nitroquinoline

CAS No.: 54965-60-5

Cat. No.: B13944194

Get Quote

As a Senior Application Scientist, I frequently consult with drug development laboratories that

treat complex functionalized heterocycles as standard organic waste. This is a critical

operational failure. 2-Chloro-4-methyl-5-nitroquinoline requires a highly specialized disposal

protocol. Because it contains both a halogen (chlorine) and a nitroaromatic system, improper

disposal not only violates environmental regulations but poses severe reactivity and toxicity

risks to laboratory personnel.

This guide provides the definitive, self-validating operational protocol for handling and

disposing of this specific compound, bridging the gap between benchtop chemistry and

environmental compliance.

Physicochemical & Hazard Profile
To design a safe disposal system, we must first quantify the physical properties of the waste

material[1].
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Property Value

Chemical Name 2-Chloro-4-methyl-5-nitroquinoline

CAS Number 54965-60-5

Molecular Formula C10H7ClN2O2

Molecular Weight 222.63 g/mol

Melting Point 133-134 °C

Hazard Classification Halogenated Nitroaromatic, Toxic, Reactive

The Causality of Experimental & Disposal Choices
Do not simply memorize disposal steps; understand the mechanistic causality behind them.

The disposal of 2-Chloro-4-methyl-5-nitroquinoline is dictated by two competing hazard

profiles:

The Halogenated Risk (Dioxin Prevention): If this compound is sent to a standard municipal

or low-temperature industrial incinerator, the incomplete combustion of the chlorinated

quinoline ring will initiate the Deacon reaction. This synthesizes highly toxic polychlorinated

dibenzo-p-dioxins (PCDDs) and polychlorinated dibenzofurans (PCDFs). To prevent this,

Environmental Protection Agency (EPA) guidelines mandate that halogenated organic

wastes undergo high-temperature thermal destruction (>1,200 °C)[2][3].

The Nitroaromatic Risk (Reactivity & Persistence): The nitro group on the aromatic ring

introduces an energetic potential. Nitroaromatics can act as reactive materials under shock,

friction, or thermal stress[4]. Furthermore, nitroaromatic compounds are priority pollutants

that exhibit moderate water solubility and environmental persistence, meaning they will

rapidly contaminate groundwater if land-disposed[5].

Standard Operating Procedure: Step-by-Step
Disposal Workflow
The following protocol is a self-validating system designed to ensure safety from the point of

generation to final destruction.
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Phase 1: Point-of-Generation Segregation
Isolate from Incompatibles: Never mix 2-Chloro-4-methyl-5-nitroquinoline waste with

strong oxidizers, strong bases, or reducing agents. The nitro group can undergo violent

exothermic reduction, while the chloroquinoline system is susceptible to nucleophilic attack.

Solvent Selection: If accumulating the waste in solution, utilize non-halogenated, non-

reactive solvents (e.g., acetonitrile) to maintain stability. However, the carboy must still be

explicitly labeled as "Halogenated Nitroaromatic Waste" to ensure the downstream vendor

routes it correctly[2].

Primary Containment: Use High-Density Polyethylene (HDPE) or PTFE-lined amber glass

containers. Amber glass is critical because it prevents UV-induced photolytic degradation of

the nitroaromatic ring, which can generate reactive radical intermediates.

Phase 2: Packaging and RCRA Manifesting
Volume Limits: Fill liquid waste carboys to a maximum of 90% capacity. The remaining

headspace is required to accommodate vapor expansion and prevent pressure-induced

rupture.

Immediate Labeling: Affix a hazardous waste label immediately upon adding the first drop of

waste. Depending on the solvent mixture, this waste will trigger specific Resource

Conservation and Recovery Act (RCRA) characteristic hazard codes for toxicity and

reactivity[5].

Storage Environment: Store in a grounded, ventilated flammable safety cabinet at controlled

room temperature (15–25 °C). Keep away from any heat sources or sonication baths.

Phase 3: Vendor Handoff and High-Temperature
Incineration

Vendor Verification: Before signing the manifest, verify that your contracted hazardous waste

vendor utilizes a rotary kiln or liquid injection incinerator specifically permitted for

halogenated wastes.
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Thermal Destruction Parameters: The incinerator must operate at a flame temperature

between 1,200 °C and 1,600 °C with a residence time of at least 2 seconds to ensure

>99.9999% Destruction and Removal Efficiency (DRE) of the dioxin precursors[3].

Effluent Scrubbing: Verify the incineration facility employs wet caustic scrubbers. The

combustion of the carbon-chlorine bond generates hydrogen chloride (HCl) gas, which must

be neutralized before exhaust release[2].

Emergency Spill Response Protocol
In the event of an accidental release, standard sweeping will aerosolize the toxic nitroaromatic

powder. Follow this strict protocol:

Evacuate and Ventilate: Clear the immediate area. Ensure the laboratory's single-pass

ventilation is operating at maximum capacity.

PPE Donning: Don nitrile gloves (double-gloving is mandatory), unvented safety goggles,

and a lab coat. For dry powder spills, an N95 or P100 particulate respirator is required to

prevent inhalation of toxic dust[4].

Containment: For solid spills, gently cover the powder with damp sand or a specialized inert

absorbent to prevent aerosolization. Do NOT dry sweep. For liquid solutions, surround the

spill with chemical absorbent pads.

Collection: Use non-sparking tools (e.g., plastic scoops) to transfer the absorbed material

into a rigid, sealable hazardous waste container.

Decontamination: Wash the spill area with a mixture of water and a mild detergent, followed

by an isopropanol wipe to remove lipophilic residues. Dispose of all cleanup materials as

halogenated hazardous waste.

Disposal Workflow Visualization
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Waste Generation
2-Chloro-4-methyl-5-nitroquinoline
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Phase 5: Caustic Scrubbing
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Phase 6: Final Disposal
Secure Landfill for Ash
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Workflow for the safe disposal of halogenated nitroaromatic waste to prevent dioxin formation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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